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Abstract

This in-depth technical guide provides a comprehensive overview of the history, synthesis,
industrial applications, and toxicological profile of diisooctyl phthalate (DIOP). Aimed at
researchers, scientists, and drug development professionals, this document traces the
evolution of DIOP as a key plasticizer, particularly in polyvinyl chloride (PVC) formulations. It
delves into the technical properties that drove its widespread adoption, the manufacturing
processes involved, and the subsequent regulatory scrutiny stemming from health and
environmental concerns. The guide also explores the development of alternative plasticizers
and provides a standardized protocol for evaluating plasticizer efficacy.

Introduction: The Rise of a Versatile Plasticizer

Diisooctyl phthalate (DIOP), a member of the high molecular weight phthalate ester family,
has played a significant role in the polymer industry for decades.[1] Phthalates were first
introduced in the 1920s as a replacement for the volatile and odorous camphor used as a
plasticizer for cellulose nitrate.[2][3] The commercial availability of polyvinyl chloride (PVC) in
1931, coupled with the development of effective plasticizers like di(2-ethylhexyl) phthalate
(DEHP), marked the beginning of the modern plasticizer industry.[2] DIOP emerged as a critical
chemical compound, primarily valued for its ability to impart flexibility, durability, and workability
to otherwise rigid polymers.[4] Its primary function is to intercalate between polymer chains,
increasing their mobility and thereby reducing the material's glass transition temperature,
resulting in enhanced flexibility and impact resistance.[4]
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This guide will explore the historical trajectory of DIOP's use, from its initial synthesis and
commercialization to its peak production and subsequent decline in certain applications due to
regulatory pressures. We will examine its chemical and physical properties, manufacturing
processes, and the scientific basis for both its utility and the concerns surrounding its use.

Chemical Identity and Physicochemical Properties

DIOP is a diester of phthalic acid and isooctanol.[4] It is a colorless to light yellow, oily viscous
liquid with a slight ester odor.[4][5] Chemically, it is identified by its CAS number 27554-26-3.[4]
[5][6][71[8][9] The empirical formula for DIOP is C24H3804, and its molecular weight is
approximately 390.6 g/mol .[1][5][6][7][8][10] It is important to note that commercial DIOP is
often a mixture of isomers due to the use of various iso-alcohols in its production.[1][5]

Table 1: Physical and Chemical Properties of Diisooctyl

Phthalate (DIOP)

Property Value References
CAS Number 27554-26-3 [LI[415161171I8][0]
Molecular Formula C24H3804 [L115116][71[8][10]
Molecular Weight 390.62 g/mol [1][718][10]

Colorless to light yellow
Appearance . o [4][5]
viscous liquid

Odor Slight ester odor [4115]
Boiling Point 370°C [6]
Melting Point -45°C [1][6]
Flash Point 227°C (closed cup) [6]

Density

0.983 - 0.99 g/mL at 25°C

[5](6]

Water Solubility

Insoluble (<0.1 g/L)

[1]141(5]

Solubility in Organic Solvents

Soluble in most organic

solvents and hydrocarbons

[4]
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Diagram 1: Chemical Structure of Diisooctyl Phthalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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